Cas no 860757-90-0 (8-iodo-5-nitroquinoline)

• Product Name: 8-iodo-5-nitroquinoline
• CAS No: 860757-90-0
• MF: C₉H₅IN₂O₂
• MW: 300.052674055099
• CID: 1843504
• PubChem ID: 90431914
• Update Time: 2025-04-21

8-iodo-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-iodo-5-nitroquinoline
• 8-iodo-5-nitro-quinoline
• SCHEMBL16066003
• 860757-90-0
• DB-350910

• Inchi： 1S/C9H5IN2O2/c10-7-3-4-8(12(13)14)6-2-1-5-11-9(6)7/h1-5H
• InChI Key： PBQGEJVLQSLABJ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2=CC=CN=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.93957g/mol
• Monoisotopic Mass: 299.93957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7Ų